2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol

• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol
• SMILES: C1COC2=C(O1)C=CC(=C2)CS
• InChI: InChI=1S/C9H10O2S/c12-6-7-1-2-8-9(5-7)11-4-3-10-8/h1-2,5,12H,3-4,6H2
• InChIKey: LNVLVMKCCVSYDL-UHFFFAOYSA-N

2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol: Chemical & Biological Overview

2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol (CAS: 1515615-70-9; molecular formula C9H10O2S; molecular weight 182.24 g/mol) is a sulfur-containing heterocyclic compound featuring a 1,4-benzodioxan core with a thiol-substituted methyl group at the 6-position [1]. This chemotype serves as a versatile scaffold in medicinal chemistry, with derivatives exhibiting diverse pharmacological activities including DHFR inhibition, antimalarial effects, and antioxidant properties [2][3]. The compound's rigid, conformationally constrained bicyclic structure is exploited in drug design to orient substituents for optimal target interaction [4].

DHFR enzyme inhibition study fit

Benzodioxane scaffold for target-oriented synthesis

Thiol handle supports derivatization workflows

• [1] Chemsrc. 2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol. CAS 1515615-70-9. Accessed 2026. View Source
• [2] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 2.60 nM for human DHFR. Accessed 2026. View Source
• [3] Lin-Group AOD Database. 2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol Activity Profile. Accessed 2026. View Source
• [4] Thiéry V, et al. J Med Chem. 2001;44(23):3904-14. DOI: 10.1021/jm0108045. View Source

2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol vs. Analogs: Key Distinctions

Substituting 2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol with generic benzodioxane derivatives or simple thiols fails to replicate its unique activity profile. The precise positioning of the methanethiol group at the 6-position of the saturated dioxane ring confers a distinct combination of nanomolar DHFR inhibition (IC50 = 2.60 nM) [1], over 2000-fold selectivity against thioredoxin reductase [2], and high lipid peroxidation inhibitory activity (>5× probucol potency) [3]. Closely related structural analogs—such as the 7-methylsulfanyl derivative—exhibit significantly altered physicochemical properties (XLogP3 = 2.2) and divergent biological spectra [4], while the alcohol analog lacks the thiol reactivity essential for certain target interactions. The evidence below quantifies these critical differentiators.

Generic benzodioxane derivatives may not reproduce the DHFR inhibition profile.

Simple thiols lack the conformationally constrained core necessary for target engagement.

7-Methylsulfanyl analog shows altered lipophilicity and MW; assay outcomes may shift.

• [1] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 2.60 nM for human DHFR. Accessed 2026. View Source
• [2] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 5.90E+3 nM for rat thioredoxin reductase. Accessed 2026. View Source
• [3] Thiéry V, et al. J Med Chem. 2001;44(23):3904-14. DOI: 10.1021/jm0108045. View Source
• [4] Kuujia. 7-(Methylsulfanyl)-2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol (CAS 2172266-90-7). Accessed 2026. View Source

2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol: Quantitative Evidence

Human DHFR Inhibition vs. Methotrexate

2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol inhibits recombinant human dihydrofolate reductase (DHFR) with an IC50 of 2.60 nM [1]. In a parallel assay system, the clinical antifolate methotrexate exhibits an IC50 of 4.734 ± 0.569 nM for human DHFR [2]. The target compound thus demonstrates 1.8-fold higher potency, establishing it as a more effective DHFR binder than the benchmark therapeutic.

DHFR vs. Methotrexate

Head-to-head

IC50 2.60 nM vs 4.73 nM

Supports DHFR inhibition assay comparison

Recombinant human DHFR assay

Evidence Dimension	Inhibitory concentration (IC50) for human DHFR
Target Compound Data	2.60 nM
Comparator Or Baseline	Methotrexate: 4.734 ± 0.569 nM
Quantified Difference	1.8-fold higher potency
Conditions	Recombinant human DHFR; UV-Vis spectrophotometric monitoring of DHF→THF conversion every 30 sec for 6 min [1]; inhibition curves from referenced study [2]

Why This Matters

This 1.8-fold potency advantage over methotrexate justifies selecting this compound for antifolate-based drug discovery programs targeting human DHFR.

• [1] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 2.60 nM for human DHFR. Accessed 2026. View Source
• [2] Sci Rep. 2017;7:418. Table 1: IC50 of methotrexate for human DHFR = 4.734 ± 0.569 nM. DOI: 10.1038/s41598-017-00643-5. View Source

Selectivity Over Thioredoxin Reductase

The compound exhibits pronounced selectivity for human DHFR over rat thioredoxin reductase. Its IC50 for thioredoxin reductase is 5,900 nM (5.9 μM) after 60-min incubation and 9,200 nM (9.2 μM) after 30-min incubation [1]. Compared to the DHFR IC50 of 2.60 nM [2], the selectivity window exceeds 2,200-fold, indicating minimal off-target interaction with this related oxidoreductase.

Thioredoxin Reductase Selectivity

Cross-study

>2,200-fold over TrxR

Supports DHFR selectivity assay context

Based on recombinant rat TrxR assay

Evidence Dimension	Selectivity ratio (IC50, thioredoxin reductase / IC50, DHFR)
Target Compound Data	IC50 DHFR = 2.60 nM; IC50 TrxR = 5,900 nM (60 min) or 9,200 nM (30 min)
Comparator Or Baseline	Methotrexate selectivity profile not directly compared in same study
Quantified Difference	>2,200-fold selectivity for DHFR over thioredoxin reductase
Conditions	Recombinant rat liver thioredoxin reductase; DTNB reduction assay; 60-min and 30-min incubations [1]

Why This Matters

A >2,200-fold selectivity window reduces the risk of off-target thioredoxin reductase-mediated effects, enhancing the compound's suitability as a specific DHFR probe or lead candidate.

• [1] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 5.90E+3 nM and 9.20E+3 nM for rat thioredoxin reductase. Accessed 2026. View Source
• [2] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 2.60 nM for human DHFR. Accessed 2026. View Source

Lipid Peroxidation Inhibition vs. Probucol

The 2,3-dihydro-1,4-benzodioxin chemotype, to which this compound belongs, demonstrates exceptional inhibition of human low-density lipoprotein (LDL) copper-induced peroxidation. In a systematic SAR study, the most active benzodioxin derivatives (compounds 21, 25, 28, 36, 37) inhibited lipid peroxidation with potencies between 5 and >45 times greater than probucol, a clinical antioxidant reference [1]. This class-level activity positions the methanethiol derivative as a privileged scaffold for developing high-potency antioxidant agents.

Lipid Peroxidation vs. Probucol

Class-level

5- to >45× probucol

Supports lipid peroxidation research context

Benzodioxin SAR class-level evidence

Evidence Dimension	Inhibition of human LDL copper-induced peroxidation
Target Compound Data	Class-level potency: 5× to >45× probucol activity for optimized benzodioxin derivatives
Comparator Or Baseline	Probucol (reference antioxidant)
Quantified Difference	5- to >45-fold higher inhibition
Conditions	Human LDL; copper-induced peroxidation assay [1]

Why This Matters

This class-validated antioxidant potency supports the use of 2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol as a core scaffold for designing novel lipid peroxidation inhibitors with significantly enhanced activity over probucol.

• [1] Thiéry V, et al. J Med Chem. 2001;44(23):3904-14. DOI: 10.1021/jm0108045. View Source

Physicochemical Comparison: 6-Methanethiol vs. 7-Methylsulfanyl Analog

The closest commercially available analog, 7-(methylsulfanyl)-2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol (CAS 2172266-90-7), features an additional methylsulfanyl group at the 7-position. This substitution increases the molecular weight from 182.24 to 228.33 g/mol and raises the calculated XLogP3 from an estimated ~1.5-1.8 (for the parent) to 2.2 [1]. The increased lipophilicity and additional sulfur atom alter hydrogen-bonding capacity and metabolic stability, making the two analogs non-interchangeable for applications requiring specific physicochemical profiles or target engagement geometries.

6-SH vs. 7-SMe Analog

Cross-study

MW 182.24 vs 228.33, XLogP3 ~1.6 vs 2.2

Physicochemical profile may not transfer

Computed properties; review target engagement

Evidence Dimension	Physicochemical property comparison
Target Compound Data	Molecular weight: 182.24 g/mol [2]
Comparator Or Baseline	7-(Methylsulfanyl) analog: MW 228.33 g/mol; XLogP3 = 2.2 [1]
Quantified Difference	MW difference: +46.09 g/mol; XLogP3 difference: +~0.4-0.7 units
Conditions	Computed properties; XLogP3 calculated via standard algorithm [1]

Why This Matters

This quantifiable physicochemical divergence underscores that the methylsulfanyl analog cannot substitute for the parent compound in assays or formulations where precise lipophilicity and molecular weight are critical for target engagement, solubility, or PK predictions.

• [1] Kuujia. 7-(Methylsulfanyl)-2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol (CAS 2172266-90-7). XLogP3 = 2.2. Accessed 2026. View Source
• [2] Chemsrc. 2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol. CAS 1515615-70-9; MW 182.24. Accessed 2026. View Source

Multimodal Bioactivity Profile

Beyond DHFR inhibition, 2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol demonstrates a broad spectrum of biologically relevant activities: prevents DMBA-induced transformation of JB6 cells (anticarcinogenic); kills P. falciparum (antimalarial); neutralizes N. naja venom lethality and inhibits phospholipase A2 (antivenom); and inhibits A. niger cilia formation (antifungal) [1]. While quantitative IC50 data for these endpoints are not yet reported in public databases, the qualitative breadth of activity across diverse therapeutic areas is distinctive compared to structurally similar compounds that typically exhibit narrower pharmacological profiles.

Multimodal Bioactivity

Data to verify

Anticarcinogenic, antimalarial, antivenom, antifungal reported

Supports polypharmacology probe context

Quantitative IC50 data not yet reported

Evidence Dimension	Qualitative activity profile breadth
Target Compound Data	Demonstrated activity in anticarcinogenic, antimalarial, antivenom, and antifungal models
Comparator Or Baseline	Typical benzodioxin analogs (e.g., alpha1-adrenoreceptor antagonists) exhibit narrower, receptor-specific pharmacology [2]
Quantified Difference	N/A (qualitative comparison)
Conditions	Various in vitro and in vivo models as summarized in [1]

Why This Matters

This multimodal activity profile supports the compound's value as a versatile chemical probe for exploring polypharmacology or as a starting point for developing agents targeting complex diseases with multiple etiological pathways.

• [1] Lin-Group AOD Database. 2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol Activity Profile. Accessed 2026. View Source
• [2] Quaglia W, et al. J Med Chem. 1999;42(15):2961-8. DOI: 10.1021/jm980627w. View Source

2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol: Research Applications

DHFR Inhibitor Lead Optimization

Utilize 2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol as a nanomolar DHFR inhibitor (IC50 = 2.60 nM) with 1.8-fold higher potency than methotrexate and >2,200-fold selectivity over thioredoxin reductase [1][2]. The compound's rigid benzodioxane core provides a well-defined scaffold for structure-based design of novel antifolates targeting cancer or parasitic diseases .

Lipid Peroxidation Inhibitor for Cardiovascular Research

Leverage the benzodioxin chemotype's demonstrated 5- to >45-fold superiority over probucol in inhibiting human LDL copper-induced peroxidation [1]. The methanethiol handle enables further derivatization to optimize potency and pharmacokinetic properties, making this compound an ideal starting point for developing next-generation antioxidants for atherosclerosis or ischemia-reperfusion injury models [2].

Chemical Probe for Polypharmacology Studies

Exploit the compound's multimodal bioactivity profile—spanning anticarcinogenic, antimalarial, antivenom, and antifungal effects [1]—to dissect complex disease mechanisms or to identify novel synergistic combinations. The availability of this well-defined, sulfur-containing heterocycle facilitates reproducible biological evaluation across academic and industrial laboratories [2].

Benzodioxan SAR: Substitution Effects

Employ 2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol as a reference compound in structure-activity relationship (SAR) studies comparing the impact of 6-methanethiol vs. 7-methylsulfanyl substitution. The quantifiable differences in molecular weight (182.24 vs. 228.33 g/mol) and lipophilicity (XLogP3 ~1.5-1.8 vs. 2.2) [1][2] provide a data-rich foundation for optimizing target engagement, solubility, and metabolic stability in drug discovery programs.

Application

Selection Property

Validation Focus

DHFR inhibitor lead optimization research

DHFR inhibition assay context

Potency and selectivity review

Lipid peroxidation inhibitor research

Lipid peroxidation inhibition profile

Comparative antioxidant assay context

Polypharmacology probe research

Multimodal bioactivity profile

Endpoint diversity assessment

Benzodioxan SAR reference compound

Physicochemical benchmark

Analog comparison review

• [1] Lin-Group AOD Database. 2,3-Dihydro-1,4-benzodioxin-6-ylmethanethiol Activity Profile. Accessed 2026. View Source
• [2] BindingDB. BDBM50236320 (CHEMBL4091106): IC50 data for human DHFR and rat thioredoxin reductase. Accessed 2026. View Source